![molecular formula C20H20N2O6S B2799952 Methyl 2-[2-(3,5-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate CAS No. 1164550-93-9](/img/structure/B2799952.png)
Methyl 2-[2-(3,5-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
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Description
“Methyl 2-[2-(3,5-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate” is a complex organic compound. It likely contains a benzothiazole core, which is a heterocyclic compound that is part of many pharmaceuticals and dyes .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds have been synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The products were purified, and their analysis was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .Scientific Research Applications
- The compound has been investigated for its antimicrobial potential. In vitro studies revealed significant activity against both Gram-positive (Micrococcus luteus) and Gram-negative (Escherichia coli) bacterial species. The highest inhibition zones were observed for specific derivatives of this compound .
- Methyl 2-[2-(3,5-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate demonstrated antifungal activity against Aspergillus niger and Aspergillus terreus. These findings suggest its potential as an antifungal agent .
- The compound exhibited strong antioxidant activity, evaluated using DPPH (2,2-diphenyl-1-picrylhydrazyl) and ferric reducing power assays. It effectively scavenged free radicals, making it relevant in oxidative stress management .
- Methyl 2-[2-(3,5-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate forms stable complexes with bivalent metals (cobalt, nickel, copper, and zinc). These chelates exhibit improved biocompatibility compared to the free ligands .
- The compound’s geometry was optimized using density functional theory (DFT). Theoretical studies provided insights into its medicinal role and reactivity parameters .
Antimicrobial Activity
Antifungal Properties
Antioxidant Capacity
Metal Chelation
Theoretical Exploration
Medicinal Potential
properties
IUPAC Name |
methyl 2-[2-(3,5-dimethoxybenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O6S/c1-25-13-5-6-16-17(10-13)29-20(22(16)11-18(23)28-4)21-19(24)12-7-14(26-2)9-15(8-12)27-3/h5-10H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEAGMRPCXHDOEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC(=C3)OC)OC)S2)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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